Cas no 1909348-62-4 (1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid
• CAS No: 1909348-62-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD29762690
• CID: 4629549
• PubChem ID: 84017057
• Update Time: 2025-11-04

1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]cyclohexane-1-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]cyclohexane-1-carboxylic acid
• 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid

• MDL： MFCD29762690
• Inchi： 1S/C12H20O4/c1-11(2,3)16-10(15)12(9(13)14)7-5-4-6-8-12/h4-8H2,1-3H3,(H,13,14)
• InChI Key： DCHBQVRKVKOSMX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6

Additional information on 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid

Recent Advances in the Application of 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid (CAS: 1909348-62-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid (CAS: 1909348-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated the utility of 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid as a building block for the synthesis of peptide-based therapeutics and small-molecule inhibitors. Its tert-butoxycarbonyl (Boc) protecting group offers stability under various reaction conditions, making it an ideal candidate for multi-step synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry showcased its application in the development of novel protease inhibitors, where it served as a critical scaffold for optimizing binding affinity and selectivity.

In addition to its synthetic applications, researchers have explored the physicochemical properties of 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid to better understand its behavior in biological systems. Computational modeling studies have revealed its favorable logP and solubility profiles, which are essential for drug-like properties. These insights have been instrumental in designing derivatives with improved pharmacokinetic characteristics, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication.

Another emerging area of research involves the use of this compound in the development of targeted drug delivery systems. Its carboxylic acid functionality allows for facile conjugation to nanoparticles and other carrier molecules, enabling precise delivery of therapeutic agents to specific tissues or cells. A 2024 study in ACS Nano demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs through such conjugation strategies.

Looking ahead, the potential applications of 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid continue to expand. Ongoing research is investigating its role in the synthesis of covalent inhibitors and PROTACs (proteolysis-targeting chimeras), which represent promising therapeutic modalities for challenging disease targets. The compound's unique structural features make it particularly suitable for these applications, as evidenced by preliminary results presented at recent scientific conferences.

In conclusion, 1-(tert-butoxy)carbonylcyclohexane-1-carboxylic acid (CAS: 1909348-62-4) remains a valuable tool in modern drug discovery efforts. Its versatility as a synthetic intermediate, combined with its favorable physicochemical properties, positions it as a key player in the development of next-generation therapeutics. Continued research into its applications and derivatives is expected to yield further breakthroughs in chemical biology and pharmaceutical sciences.